Cas no 2228227-04-9 (2-chloro-1,3-difluoro-4-(nitromethyl)benzene)

• Product Name: 2-chloro-1,3-difluoro-4-(nitromethyl)benzene
• CAS No: 2228227-04-9
• MF: C₇H₄ClF₂NO₂
• MW: 207.561967849731
• CID: 6378940
• PubChem ID: 165708918
• Update Time: 2025-08-04

2-chloro-1,3-difluoro-4-(nitromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1,3-difluoro-4-(nitromethyl)benzene
• EN300-1980206
• 2228227-04-9

• Inchi： 1S/C7H4ClF2NO2/c8-6-5(9)2-1-4(7(6)10)3-11(12)13/h1-2H,3H2
• InChI Key： DXLYSCBKNWSBDO-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1F)C[N+](=O)[O-])F

Computed Properties

• Exact Mass: 206.9898624g/mol
• Monoisotopic Mass: 206.9898624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 45.8Ų

Additional information on 2-chloro-1,3-difluoro-4-(nitromethyl)benzene

Comprehensive Guide to 2-Chloro-1,3-difluoro-4-(nitromethyl)benzene (CAS No. 2228227-04-9): Properties, Applications, and Market Insights

2-Chloro-1,3-difluoro-4-(nitromethyl)benzene (CAS No. 2228227-04-9) is a specialized aromatic compound with a unique combination of functional groups, making it valuable in various industrial and research applications. This halogenated benzene derivative features a nitromethyl group at the para position, along with chloro and difluoro substitutions, offering distinct reactivity and physicochemical properties. Its molecular formula is C₇H₄ClF₂NO₂, and it is often sought after in pharmaceutical intermediates, agrochemical synthesis, and advanced material development.

The growing interest in fluorinated aromatic compounds like 2-chloro-1,3-difluoro-4-(nitromethyl)benzene stems from their role in modern drug discovery and sustainable chemistry. Researchers frequently search for "nitromethylbenzene derivatives" or "halogenated benzene applications" to explore their potential in catalysis, organic synthesis, and specialty chemicals. The compound's balanced lipophilicity and electron-withdrawing properties make it a versatile building block for designing bioactive molecules, aligning with trends in green chemistry and precision synthesis.

From a technical perspective, CAS No. 2228227-04-9 exhibits moderate solubility in polar organic solvents such as acetone, DMF, and dichloromethane, while remaining stable under standard storage conditions. Its melting point ranges between 80–85°C, and its IR spectrum typically shows characteristic peaks for nitro group (∼1530 cm⁻¹) and C-F stretches (1100–1200 cm⁻¹). These properties are critical for formulators and process chemists optimizing reaction conditions for high-value chemical intermediates.

In the pharmaceutical sector, 2-chloro-1,3-difluoro-4-(nitromethyl)benzene serves as a precursor for biaryl coupling reactions and heterocycle formation, addressing the demand for novel scaffolds in kinase inhibitors and antimicrobial agents. Recent patent analyses reveal its utility in developing next-generation electronic materials, particularly in organic semiconductors and liquid crystal displays (LCDs), where fluorinated aromatics enhance thermal stability and charge mobility.

Market intelligence indicates rising procurement of CAS 2228227-04-9 by Asian and European fine chemical manufacturers, driven by expanding R&D in crop protection chemicals and OLED materials. Suppliers emphasize batch-to-batch consistency (>98% purity via HPLC) and compliance with REACH regulations, reflecting industry priorities for quality and sustainability. Analytical techniques like GC-MS and ¹⁹F NMR are routinely employed for quality control, ensuring suitability for multistep synthetic routes.

Environmental and handling considerations for 2-chloro-1,3-difluoro-4-(nitromethyl)benzene focus on standard laboratory precautions—using PPE and adequate ventilation. While not classified as hazardous under GHS criteria, its nitroaromatic structure warrants careful thermal management during large-scale reactions. Industry forums frequently discuss "safe handling of fluorinated nitro compounds" and "waste minimization strategies," highlighting the compound's alignment with responsible chemical management practices.

Future prospects for CAS No. 2228227-04-9 include potential applications in metal-organic frameworks (MOFs) and energy storage materials, where its structural motifs could improve porosity or redox properties. As synthetic methodologies advance toward flow chemistry and electrochemical activation, this compound may see expanded use in continuous manufacturing platforms. Collaborative studies between academia and industry continue to explore its reactivity in C-H functionalization and photocatalysis, positioning it as a molecule of interest for 21st-century chemical innovation.